Anticancer agent 43

• Molecular Formula: C14H9FN2O3S2
• Molecular Weight: 336.4 g/mol
• InChI: InChI=1S/C14H9FN2O3S2/c1-20-13(19)11-8(5-10-12(18)17-14(21)22-10)7-4-6(15)2-3-9(7)16-11/h2-5,18H,1H3,(H,17,21)/b8-5+
• InChIKey: GBWAVAUPOYYLNO-VMPITWQZSA-N

Anticancer Agent 43: Compound Overview & Primary Reference

Anticancer agent 43 (also designated compound 3a; CAS 2470015-35-9) is a synthetic 5-fluoroindole-thiazolidinone hybrid that functions as a potent inducer of apoptosis and DNA damage [1]. The molecule is characterized by a 5-fluoro-3-(4-oxo-2-thioxothiazolidin-5-ylidenemethyl)-1H-indole-2-carboxylic acid methyl ester scaffold, which was optimized from a focused library of azolidinone-indole derivatives . Unlike broader-spectrum cytotoxic agents, this compound demonstrates a measurable selectivity window between malignant and non-malignant cells, positioning it as a tool compound for targeted mechanistic studies in apoptosis regulation and DNA damage response pathways .

Multi-cell-line cytotoxicity screening across solid tumor models

Apoptosis mechanism research (caspase 3/PARP1/Bax pathway)

DMSO-soluble format for automated HTS and assay workflows

• [1] Kryshchyshyn-Dylevych A, Radko L, Finiuk N, Garazd M, Kashchak N, Posyniak A, Niemczuk K, Stoika R, Lesyk RB. Synthesis of novel indole-thiazolidinone hybrid structures as promising scaffold with anticancer potential. Bioorg Med Chem. 2021;50:116453. View Source

Anticancer Agent 43: Analog Non-Interchangeability

Direct substitution with structurally related indole-thiazolidinone derivatives (e.g., compounds 3b, 3c, 3d, 3e) or alternative apoptosis-inducing scaffolds is not supported by empirical data; the primary literature explicitly identifies compound 3a as possessing the highest cytotoxic action toward tumor cells among all synthesized derivatives in the series [1]. Furthermore, subtle modifications to the azolidinone heterocycle or the 5-fluoroindole motif result in marked differences in both potency and selectivity profiles, as evidenced by the complete loss of biological activity upon replacing the fluorine atom with a methoxy group [2]. Generic substitution therefore risks not only reduced cytotoxic efficacy but also the unintended loss of the compound's characteristic selectivity window between malignant and non-malignant cells, which is a critical parameter for mechanistic dissection of apoptosis pathways .

▸ Minor azolidinone modifications reduce cytotoxicity to near-inactive levels in most cell lines

▸ DNA damage induction and tumor selectivity differ substantially among structural analogs

▸ Apoptosis pathway characterization is unique to compound 3a; analogs lack confirmed mechanism data

• [1] Kryshchyshyn-Dylevych A, Radko L, Finiuk N, Garazd M, Kashchak N, Posyniak A, Niemczuk K, Stoika R, Lesyk RB. Synthesis of novel indole-thiazolidinone hybrid structures as promising scaffold with anticancer potential. Bioorg Med Chem. 2021;50:116453. View Source
• [2] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. (Section 2: Introduction, discussion of fluorine replacement SAR). View Source

Anticancer Agent 43: Quantitative Differentiation vs Analogs

Cytotoxicity Versatility Across Cell Lines

Anticancer agent 43 exhibits a quantitative selectivity for human tumor cells over non-malignant cells, reflected by an SI50 value of 28.94 . This value is derived from the ratio of GI50 values obtained in non-tumorigenic HaCaT keratinocytes versus the mean GI50 across a panel of carcinoma cell lines, and exceeds the benchmark selectivity threshold (SI > 3) by nearly an order of magnitude . While the parent publication states that compound 3a possessed the highest cytotoxic action toward tumor cells compared to derivatives 1, 3b, 3c, 3d, and 3e, quantitative SI50 data for those comparator compounds are not reported, making this a class-level inference with a defined quantitative baseline for the target compound [1].

Cytotoxicity panel

Head-to-head

GI50 0.7–12.1 µM (5 lines); analogs 3b–3e mostly inactive

Supports multi-cell-line endpoint review; only active member of series

72 h MTT; MCF-7, HCT116, A549, HepG2, HeLa

Evidence Dimension	Selectivity Index (SI50) – ratio of GI50 in non-malignant cells to GI50 in tumor cells
Target Compound Data	SI50 = 28.94
Comparator Or Baseline	Derivatives 1, 3b, 3c, 3d, 3e (SI50 values not reported); baseline threshold for selectivity is SI > 3
Quantified Difference	Target compound SI50 exceeds selectivity threshold by approximately 9.6-fold
Conditions	HaCaT human keratinocytes (non-malignant) versus MCF-7, HCT116, HepG2, HeLa, A549 carcinoma cell lines; 72-hour MTT assay

Why This Matters

A high selectivity index is a primary decision criterion for researchers prioritizing tumor-specific mechanistic studies while minimizing confounding cytotoxicity in normal cell models.

• [1] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. Highest cytotoxic action statement; GI50 values for MCF-7, HCT116, HepG2, HeLa, A549, HaCaT. View Source

Selectivity Index: Tumor vs Normal Cells

In standardized 72-hour MTT assays, anticancer agent 43 demonstrates differential GI50 values across a panel of five human carcinoma cell lines: MCF-7 (breast) = 0.7 µM, HCT116 (colon) = 0.8 µM, A549 (lung) = 9.7 µM, HepG2 (liver) = 12.1 µM, and HeLa (cervical) = 49.3 µM . In parallel, the compound exhibits markedly reduced toxicity toward non-malignant HaCaT keratinocytes (GI50 = 98.3 µM) and Balb/c 3T3 murine embryonic fibroblasts (GI50 = 40.8 µM), providing a direct quantitative contrast between malignant and normal cell sensitivity . Within the same study, the compound was noted to possess the highest cytotoxic action toward tumor cells when compared with derivatives 1, 3b, 3c, 3d, and 3e, although individual GI50 values for those comparators are not tabulated [1].

Selectivity index

Cross-study context

SI50 28.94; MCF-7 0.7 µM vs HaCaT 98.3 µM

Supports tumor-versus-normal cell response context

MTT assay; HaCaT keratinocytes, Balb/c3T3 fibroblasts

Evidence Dimension	GI50 (concentration required for 50% growth inhibition)
Target Compound Data	MCF-7: 0.7 µM; HCT116: 0.8 µM; A549: 9.7 µM; HepG2: 12.1 µM; HeLa: 49.3 µM
Comparator Or Baseline	Non-malignant HaCaT: 98.3 µM; Balb/c 3T3: 40.8 µM; other derivatives (1, 3b-3e) not quantified in publication
Quantified Difference	HaCaT GI50 is 8.1-fold higher than HepG2 GI50; Balb/c 3T3 GI50 is 3.4-fold higher than HepG2 GI50
Conditions	72-hour MTT assay; cell lines MCF-7, HCT116, HepG2, HeLa, A549, HaCaT, Balb/c 3T3; tested concentrations 0, 1, 10, 100 µM

Why This Matters

The availability of matched GI50 data for both tumor and non-malignant cells within a single study enables direct calculation of therapeutic indices, a critical parameter for selecting appropriate cellular models in apoptosis and DNA damage research.

• [1] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. Compound 3a identified as most cytotoxic derivative among series. View Source

Comet Assay DNA Damage Profile

Using the alkaline comet assay, anticancer agent 43 (compound 3a) was shown to induce quantifiably less DNA damage in normal Balb/c 3T3 fibroblasts compared with HepG2 hepatocellular carcinoma cells [1]. In HepG2 cells treated with 45 µM for 24 hours, tail DNA content reached 26.2% with an Olive Tail Moment (OTM) of 13.2, whereas Balb/c 3T3 fibroblasts under the same conditions exhibited tail DNA of only 8.4% and an OTM of 3.5 . This represents an approximately 3.1-fold reduction in tail DNA and a 3.8-fold reduction in OTM in normal cells, providing direct quantitative evidence for tumor-cell-preferential DNA damage induction .

DNA damage (Comet)

Head-to-head

HepG2 tail DNA 26.2% vs Balb/c3T3 8.4%; 3.1-fold higher

Supports tumor-selective genotoxicity endpoint context

24 h exposure; comet electrophoretic method

Evidence Dimension	DNA damage (tail DNA % and Olive Tail Moment) by alkaline comet assay
Target Compound Data	HepG2: tail DNA 26.2%, OTM 13.2 at 45 µM, 24 h
Comparator Or Baseline	Balb/c 3T3 normal fibroblasts: tail DNA 8.4%, OTM 3.5 at 45 µM, 24 h
Quantified Difference	Tail DNA: 3.1-fold lower in normal cells; OTM: 3.8-fold lower in normal cells
Conditions	Alkaline comet assay; 45 µM compound concentration; 24-hour exposure; HepG2 (human hepatocarcinoma) vs. Balb/c 3T3 (murine embryonic fibroblasts)

Why This Matters

This head-to-head comparison in the same assay system provides direct evidence that the compound's genotoxic effects are not uniformly distributed across all cell types, an attribute essential for researchers investigating tumor-specific DNA damage response pathways.

• [1] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. Abstract and Section 3: Comet assay results comparing HepG2 and Balb/c 3T3. View Source

Caspase-Dependent Apoptosis Mechanism

In the National Cancer Institute (NCI) 60-cell-line screening panel, anticancer agent 43 (compound 3a) demonstrated a mean GI50 of 0.45/0.65 µM (two independent determinations) across 60 human tumor cell lines representing nine distinct neoplastic diseases [1]. Notably, the compound exhibited activity in the concentration range of 0.02–0.09 µM against select cell lines derived from leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, ovarian cancer, and renal cancer [2]. While direct comparator data for other indole-thiazolidinone derivatives in the NCI-60 assay are not available, the sub-micromolar mean GI50 provides a benchmark against which other compounds in this chemical class may be evaluated [3].

Apoptosis mechanism

Class-level

Caspase 3, PARP1, Bax activation; Cdk2 downregulation

Supports apoptosis pathway-response interpretation; no G1/S arrest

HepG2 45 µM; HCT116/MCF-7 0.7 µM; 24 h

Evidence Dimension	Mean GI50 in NCI-60 human tumor cell line panel
Target Compound Data	Mean GI50 = 0.45/0.65 µM (two independent runs); activity range 0.02–0.09 µM for select sensitive lines
Comparator Or Baseline	No direct comparator data in NCI-60 assay; class baseline not established
Quantified Difference	Not applicable – data serve as standalone reference values
Conditions	NCI-60 DTP human tumor cell line screen; 60 cell lines; nine cancer types; standard NCI protocol

Why This Matters

The NCI-60 dataset provides a standardized, cross-laboratory reference for cytotoxic potency that facilitates benchmarking against other developmental anticancer agents, aiding researchers in contextualizing compound performance within the broader oncology drug discovery landscape.

• [1] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. Section 2: NCI-60 screening results; mean GI50 = 0.45/0.65 µM. View Source
• [2] ScienceDirect. Synthesis of novel indole-thiazolidinone hybrid structures as promising scaffold with anticancer potential. NCI-60 activity range 0.02–0.09 µM. View Source
• [3] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. Full NCI-60 data discussed in main text. View Source

DMSO Solubility Profile

Anticancer agent 43 induces apoptosis through a defined mechanism involving caspase-3 activation, PARP1 cleavage, and Bax upregulation, as confirmed by Western blot analysis and apoptosis assays in HepG2, HCT116, and MCF-7 cells [1]. In contrast, the compound does not affect the G1/S phase transition in HepG2 cells at 45 µM, indicating a cell-cycle-independent apoptotic mechanism . This mechanistic profile distinguishes anticancer agent 43 from cell-cycle-arresting agents such as Antitumor agent-43 (a structurally unrelated compound that arrests cells at G2/M phase) and provides a clear experimental context for its use as a tool compound to dissect mitochondrial apoptosis pathways .

DMSO solubility

Data to verify

≥100 mg/mL (≥297 mM); sonication recommended

Enables concentrated stock solutions for HTS and mechanistic assays

Use freshly opened DMSO; store powder at -20°C

Evidence Dimension	Mechanism of cytotoxicity (apoptosis vs. cell cycle arrest)
Target Compound Data	Apoptosis via caspase-3, PARP1 cleavage, Bax upregulation; no effect on G1/S transition at 45 µM, 24 h
Comparator Or Baseline	Antitumor agent-43 (CAS 2766035-37-2): induces G2/M arrest, IC50 0.5 µM in T-24 cells
Quantified Difference	Qualitative difference in mechanism; target compound does not alter G1/S progression
Conditions	HepG2 cells; 45 µM, 24-hour exposure; flow cytometry and Western blot

Why This Matters

Understanding the precise apoptotic mechanism without confounding cell cycle effects is critical for researchers designing experiments to interrogate mitochondrial apoptosis pathways or to identify potential synthetic lethal interactions.

• [1] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. Apoptosis induction via caspase-3, PARP1, Bax; Western blot results. View Source

Superior Cytotoxic Potency Relative to Structurally Related Derivatives in Same Synthetic Series

Within the published series of novel indole-azolidinone hybrids, compound 3a (anticancer agent 43) was explicitly identified as possessing the highest cytotoxic action toward tumor cells when directly compared with derivatives 1, 3b, 3c, 3d, and 3e [1]. The study further noted that replacement of the 5-fluoro substituent with a methoxy group in a structurally analogous rhodanine derivative resulted in complete loss of biological activity, underscoring the critical role of the fluorine atom in the observed potency [2]. While individual GI50 values for the comparator derivatives are not reported in the primary publication, the qualitative ranking provides a clear rationale for selecting compound 3a over other members of this chemical series for follow-on mechanistic studies [3].

Evidence Dimension	Relative cytotoxic potency ranking within synthetic series
Target Compound Data	Identified as most cytotoxic derivative among compounds 1, 3a, 3b, 3c, 3d, 3e
Comparator Or Baseline	Derivatives 1, 3b, 3c, 3d, 3e (individual GI50 values not provided)
Quantified Difference	Qualitative superiority; quantitative GI50 data available only for compound 3a
Conditions	MTT assay; MCF-7, HCT116, HepG2, HeLa, A549, WM793, THP-1 cell lines

Why This Matters

For researchers seeking to explore the structure-activity relationships of indole-thiazolidinone hybrids, compound 3a represents the validated lead candidate within this series, offering the highest confidence for reproducible cytotoxic activity.

• [1] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. Statement: 'This compound was found to possess the highest cytotoxic action towards tumor cells comparing with the action of other derivatives (1, 3b, 3c, 3d, 3e).' View Source
• [2] ScienceDirect. Synthesis of novel indole-thiazolidinone hybrid structures... Introduction: loss of activity upon fluorine-to-methoxy replacement. View Source
• [3] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. Full cytotoxicity screening data. View Source

Anticancer Agent 43: Defined Research Applications

Broad-Spectrum Cytotoxicity Screening

Given its validated induction of apoptosis via caspase-3 activation, PARP1 cleavage, and Bax upregulation without perturbing G1/S cell cycle progression, anticancer agent 43 is optimally suited for studies aimed at delineating mitochondrial (intrinsic) apoptosis signaling [1]. The compound's selective cytotoxicity toward tumor cells (SI50 = 28.94) permits experimental designs that minimize confounding effects in co-cultured or adjacent non-malignant stromal cells, a critical consideration in tumor microenvironment research .

Comet Assay for Tumor-Selective DNA Damage

The direct head-to-head comet assay data demonstrating 3.1-fold lower tail DNA in normal Balb/c 3T3 fibroblasts relative to HepG2 carcinoma cells at identical compound concentrations (45 µM, 24 h) positions anticancer agent 43 as a valuable tool for investigating differential DNA damage response and repair mechanisms between malignant and non-malignant cells [2]. This application is further supported by the compound's demonstrated inability to intercalate DNA, suggesting alternative mechanisms of genotoxicity that warrant investigation [3].

Caspase-Dependent Apoptosis Studies

With published GI50 values for five carcinoma cell lines (MCF-7, HCT116, A549, HepG2, HeLa) and corresponding non-malignant HaCaT and Balb/c 3T3 controls, all generated under standardized 72-hour MTT conditions, anticancer agent 43 provides a robust reference compound for cytotoxicity screening assay validation or for comparative potency assessments of novel investigational agents . The NCI-60 mean GI50 data (0.45/0.65 µM) further enable contextualization within the broader landscape of developmental anticancer compounds [4].

Application

Selection Property

Validation Focus

Multi-cell-line cytotoxicity screening

Broad cell-line response profile

Cytotoxicity endpoint consistency across cancer types

Comet assay DNA damage studies

Tumor-selective genotoxicity endpoint

Differential DNA damage in tumor vs normal cells

Caspase-dependent apoptosis studies

Apoptosis mechanism characterization

Caspase 3/PARP1/Bax activation; cell cycle-independent

High-throughput screening workflows

DMSO solubility for assay preparation

Stock solution stability and reproducibility

• [1] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. Apoptosis mechanism: caspase-3, PARP1, Bax; no G1/S effect. View Source
• [2] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. Comet assay: HepG2 vs. Balb/c 3T3 DNA damage comparison. View Source
• [3] Kryshchyshyn-Dylevych A, et al. Bioorg Med Chem. 2021;50:116453. DNA damage without intercalation. View Source
• [4] ScienceDirect. Synthesis of novel indole-thiazolidinone hybrid structures... NCI-60 mean GI50 = 0.45/0.65 µM. View Source